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Compound of Interest

Compound Name: YO-PRO-3

Cat. No.: B15552239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of YO-PRO-3, a far-red fluorescent nucleic

acid stain. It is an essential tool for researchers and scientists involved in cellular analysis,

particularly in the fields of apoptosis, cell viability, and drug development. This document details

its chemical structure, biophysical properties, mechanism of action, and provides

comprehensive experimental protocols for its application in fluorescence microscopy and flow

cytometry.

Core Chemical and Physical Properties
YO-PRO-3 is a carbocyanine-based nucleic acid stain. Structurally, it is characterized by a

benzoxazolium and a quinolinium moiety linked by a polymethine bridge.[1] This structure is

fundamental to its fluorescent properties and its interaction with nucleic acids. As a cell-

impermeant dye, it cannot cross the intact plasma membranes of healthy, viable cells.[2]

However, in cells with compromised membranes, a hallmark of apoptosis and necrosis, YO-
PRO-3 can enter the cell and intercalate with double-stranded DNA (dsDNA).[2] This binding

event leads to a significant enhancement of its fluorescence, providing a clear signal for

identifying dead or dying cells.[2]
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Property Value References

Chemical Formula C₂₆H₃₁I₂N₃O [1][3]

Molecular Weight 655.36 g/mol [1][2]

Excitation Maximum (with

DNA)
612 nm [1][4][5]

Emission Maximum (with DNA) 631 nm [1][4][5]

Molar Extinction Coefficient (ε) 100,100 cm⁻¹M⁻¹ [1]

Quantum Yield (Φ) (with DNA) 0.16 [1]

Solubility Soluble in DMSO [1][3]

Appearance Solid [1]

CAS Number 157199-62-7 [3]

Mechanism of Action and Cellular Staining
The utility of YO-PRO-3 as a cell viability and apoptosis marker is based on its differential

permeability across cell membranes.[2] In healthy cells, the intact plasma membrane acts as a

barrier, excluding the dye.[2] As cells undergo apoptosis or necrosis, membrane integrity is lost,

allowing YO-PRO-3 to enter.[2] Once inside, it binds to nucleic acids, resulting in a dramatic

increase in its fluorescence quantum yield.[6] This is because, in its free form, the molecule can

dissipate energy through non-radiative pathways like photoisomerization.[6] Upon intercalation

into the DNA double helix, this rotational freedom is restricted, favoring the radiative decay

pathway of fluorescence.[6]

This mechanism allows for the clear distinction between live, apoptotic, and necrotic cell

populations, especially when used in combination with other fluorescent dyes like Propidium

Iodide (PI).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://biotium.com/product/oxazole-red-yo-pro-3-1-mm-in-dmso/
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Yo_Pro_3_A_Technical_Guide_for_Cell_Biology_Researchers.pdf
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://app.fluorofinder.com/dyes/637-yo-pro-3-ex-max-612-nm-em-max-631-nm
https://www.thermofisher.com/order/catalog/product/Y3607
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://app.fluorofinder.com/dyes/637-yo-pro-3-ex-max-612-nm-em-max-631-nm
https://www.thermofisher.com/order/catalog/product/Y3607
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://biotium.com/product/oxazole-red-yo-pro-3-1-mm-in-dmso/
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://biotium.com/product/oxazole-red-yo-pro-3-1-mm-in-dmso/
https://www.benchchem.com/product/b15552239?utm_src=pdf-body
https://www.benchchem.com/pdf/Yo_Pro_3_A_Technical_Guide_for_Cell_Biology_Researchers.pdf
https://www.benchchem.com/pdf/Yo_Pro_3_A_Technical_Guide_for_Cell_Biology_Researchers.pdf
https://www.benchchem.com/product/b15552239?utm_src=pdf-body
https://www.benchchem.com/pdf/Yo_Pro_3_A_Technical_Guide_for_Cell_Biology_Researchers.pdf
https://www.benchchem.com/pdf/Unlocking_Cellular_Insights_A_Technical_Guide_to_Yo_Pro_3_Quantum_Yield_Upon_Nucleic_Acid_Binding.pdf
https://www.benchchem.com/pdf/Unlocking_Cellular_Insights_A_Technical_Guide_to_Yo_Pro_3_Quantum_Yield_Upon_Nucleic_Acid_Binding.pdf
https://www.benchchem.com/pdf/Unlocking_Cellular_Insights_A_Technical_Guide_to_Yo_Pro_3_Quantum_Yield_Upon_Nucleic_Acid_Binding.pdf
https://www.benchchem.com/pdf/Yo_Pro_3_A_Technical_Guide_for_Cell_Biology_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of YO-PRO-3 Staining
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Caption: Mechanism of YO-PRO-3 differential staining in healthy vs. compromised cells.

Experimental Protocols
Apoptosis and Necrosis Analysis by Flow Cytometry
This protocol details the simultaneous use of YO-PRO-3 and Propidium Iodide (PI) to

differentiate between live, apoptotic, and necrotic cells.
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Materials:

YO-PRO-3 Iodide (1 mM in DMSO)

Propidium Iodide (PI) (1 mg/mL in water)

Phosphate-Buffered Saline (PBS)

Cell suspension (e.g., Jurkat cells treated with an apoptosis-inducing agent)

Flow cytometer with appropriate laser excitation (e.g., 488 nm, 561 nm, or 633 nm)

Procedure:

Cell Preparation:

Induce apoptosis in your cell line of choice using a known method. Include untreated

control cells.

Harvest the cells and wash them once with cold PBS.

Resuspend the cells in cold PBS at a concentration of approximately 1 x 10⁶ cells/mL.[1]

Staining:

To 1 mL of the cell suspension, add YO-PRO-3 to a final concentration of 0.1 µM.[1]

Add Propidium Iodide to a final concentration of 1.5 µM.[1]

Incubate the cells on ice, protected from light, for 20-30 minutes.[1]

Flow Cytometry Analysis:

Analyze the stained cells on a flow cytometer.

Excite YO-PRO-3 with a laser line around 612 nm (e.g., 594 nm or 633 nm) and detect

emission around 631 nm.[1]

Excite PI with a 488 nm laser and detect emission around 617 nm.[1]
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Use unstained, YO-PRO-3 only, and PI only stained cells to set up compensation.[1]

Data Interpretation:

Live cells: Low to no fluorescence for both YO-PRO-3 and PI.[1][2]

Apoptotic cells: Positive for YO-PRO-3 (far-red fluorescence) and negative for PI.[1][2]

Necrotic/Late Apoptotic cells: Positive for both YO-PRO-3 and PI.[1][2]
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Flow Cytometry Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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